Cas no 1353954-50-3 (2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353954-50-3
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 2156443
• Update Time: 2025-05-22

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• Benzyl 2-(((2-hydroxyethyl)(isopropyl)amino)methyl)piperidine-1-carboxylate
• AM92618
• 2-{[(2-Hydroxyethyl)isopropylamino]methyl}piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C19H30N2O3/c1-16(2)20(12-13-22)14-18-10-6-7-11-21(18)19(23)24-15-17-8-4-3-5-9-17/h3-5,8-9,16,18,22H,6-7,10-15H2,1-2H3
• InChI Key： HCVVPJASAYKXQG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1CN(CCO)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 370
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353954-50-3)

The compound 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353954-50-3) is a specialized piperidine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a benzyl ester group and a hydroxyethyl-isopropylamino side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of neurological and cardiovascular applications.

In recent years, the demand for piperidine-based compounds like CAS 1353954-50-3 has surged, driven by their versatility in drug discovery. The hydroxyethyl moiety enhances solubility, while the isopropylamino group contributes to steric effects, influencing molecular interactions. This balance of properties aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles. Notably, the benzyl ester component offers synthetic flexibility, enabling further derivatization for high-throughput screening.

From an industrial perspective, 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is synthesized via multi-step organic reactions, often involving amide coupling and reductive amination. Its purity and stability are critical for reproducibility in preclinical studies, a topic frequently searched by pharmaceutical professionals. Analytical techniques such as HPLC and NMR are employed to validate its structure, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s relevance extends to computational chemistry, where its 3D conformation is modeled to predict binding affinities. This intersects with the growing interest in AI-driven drug design, a hot topic in 2024. Searches for "piperidine scaffold in drug development" or "CAS 1353954-50-3 applications" reflect user curiosity about its potential in cancer immunotherapy and neurodegenerative disease research. However, its exact mechanisms remain under investigation, highlighting the need for further peer-reviewed studies.

Environmental and safety considerations are also paramount. While 1353954-50-3 is not classified as hazardous, proper handling protocols are recommended to minimize exposure. This aligns with broader industry shifts toward green chemistry and sustainable synthesis, frequently discussed in academic forums. The compound’s logP value and metabolic stability are additional search keywords, underscoring its pharmacokinetic appeal.

In summary, 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester represents a promising candidate for medicinal chemistry innovation. Its structural features and adaptability position it at the forefront of small-molecule therapeutics, resonating with contemporary research priorities. As the scientific community explores its full potential, this compound is poised to contribute to breakthroughs in personalized healthcare and biomarker discovery.